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Introduction
Germanium-Tin (GeSn) alloys have emerged as promising materials for next-generation

electronic and optoelectronic devices due to their tunable direct bandgap and compatibility with

silicon-based CMOS technology.[1][2][3] Effective doping is crucial for fabricating high-

performance GeSn devices, as it allows for the modulation of electrical properties and the

formation of p-n junctions, which are the building blocks of transistors, photodetectors, and

lasers.[2][3]

This document provides detailed protocols and data for the two primary methods of doping

GeSn alloys: in-situ doping during epitaxial growth and ex-situ doping via ion implantation.[2][4]

P-Type Doping of GeSn
P-type doping in GeSn is typically achieved by introducing Group III elements, such as Boron

(B), into the GeSn lattice. This creates an abundance of holes, increasing p-type conductivity.

In-situ P-Type Doping using Diborane (B₂H₆) in CVD
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In-situ doping is an attractive method as it incorporates dopants during the crystal growth

process, enabling high doping efficiency at low temperatures.[2] Diborane (B₂H₆) is the most

common precursor for Boron doping in Chemical Vapor Deposition (CVD).

Experimental Protocol: In-situ Boron Doping

This protocol describes the growth of Boron-doped GeSn layers on a Ge virtual substrate using

a production-compatible Reduced Pressure CVD (RPCVD) system.

Substrate Preparation: Start with a Ge virtual substrate grown on a 300 mm Si(001) wafer.

Precursor Gases:

Germanium precursor: Germane (GeH₄) or Digermane (Ge₂H₆).

Tin precursor: Tin tetrachloride (SnCl₄).

Boron precursor: Diborane (B₂H₆), typically diluted in H₂.

Carrier gas: Hydrogen (H₂).

Growth Conditions:

Growth Temperature: Low temperatures (< 400°C) are essential to prevent Sn

segregation.[2] A typical range is 340-380°C.

Pressure: Maintain a reactor pressure of approximately 100 Torr.[5]

Gas Flow Rates:

The partial pressure of B₂H₆ is varied to control the boron concentration in the film.

Increasing the B₂H₆ partial pressure generally leads to higher active doping

concentrations.[6]

Note: High B₂H₆ flow rates can reduce the Sn incorporation rate.[6]

Growth Procedure:
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Load the substrate into the RPCVD chamber.

Heat the substrate to the desired growth temperature under H₂ flow.

Introduce the GeH₄ (or Ge₂H₆) and SnCl₄ precursors to initiate GeSn growth.

Introduce the B₂H₆ precursor simultaneously to incorporate Boron into the growing film.

Continue the growth until the desired layer thickness is achieved.

Terminate the precursor flows and cool down the reactor under an H₂ atmosphere.

Quantitative Data: In-situ Boron Doping

The following table summarizes representative data for in-situ Boron-doped GeSn films.

Sn Content
(at.%)

Dopant
Precursor

Growth
Temp. (°C)

Active Hole
Concentrati
on (cm⁻³)

Resistivity
(Ω·cm)

Reference

1.0 B₂H₆ < 400 3.2 x 10²⁰ - [6]

8.0 B₂H₆ ~350 ~2.5 x 10¹⁹ - [7]

6.5 B₂H₆ 349 Up to ~10²⁰ - [5]

Workflow Diagram: In-situ P-Type Doping via CVD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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